73-03-0

Cordycepin

In Stock

• CAS RN:
• 73-03-0

• Formula:
• C10H13N5O3

• InChI:
• InChI=1S/C10H13N5O3/c11-8-7-9(13-3-12-8)15(4-14-7)10-6(17)1-5(2-16)18-10/h3-6,10,16-17H,1-2H2,(H2,11,12,13)

• InChIKey:
• OFEZSBMBBKLLBJ-BAJZRUMYSA-N

• Cordycepin is a nucleoside analog found in C. sinensis that acts as a polyadenylation inhibitor when converted to cordycepin triphosphate, which inhibits ATP-dependent DNA and RNA synthesis. Cordycepin has a broad spectrum of biological activities, including anti-proliferative, pro-apoptotic, and anti-inflammatory effects. Cordycepin has been shown to reduce poly(A) tail length in mRNA at 10 μM and to activate AMPK kinase, leading to a reduction in mTOR signaling at 200 μM.
  Cordycepin is a known polyadenylation inhibitor with a large spectrum of biological activities, including anti-proliferative, pro-apoptotic and anti-inflammatory effects. Can be converted to 3'-deoxyadenosine triphosphate (3'-dATP), which inhibits ATP-dependent DNA synthesis. Also acts as an AMPK activator and Akt inhibitor.
  Cordycepin is a purine nucleoside antimetabolite and antibiotic isolated f...

Ambrein

• CAS RN:
• 473-03-0

• Formula:
• C30H52O

• InChI:
• InChI=1S/C30H52O/c1-22(15-16-24-23(2)13-10-18-27(24,3)4)12-9-14-26-29(7)20-11-19-28(5,6)25(29)17-21-30(26,8)31/h12,24-26,31H,2,9-11,13-21H2,1,3-8H3/b22-12+/t24-,25+,26-,29+,30-/m1/s1

• InChIKey:
• BIADSXOKHZFLSN-WSDLNYQXSA-N

• Ambrein is a natural product found in Physeter catodon with data available.

2-(4-Methoxyphenoxy)-5-nitropyridine

In Stock

• CAS RN:
• 71973-03-0

• Formula:
• C12H10N2O4

• InChI:
• InChI=1S/C12H10N2O4/c1-17-10-3-5-11(6-4-10)18-12-7-2-9(8-13-12)14(15)16/h2-8H,1H3

• InChIKey:
• RJNPADRCOGUIJU-UHFFFAOYSA-N

• 2-(4-Methoxyphenoxy)-5-nitropyridine is a useful research compound. Its molecular formula is C12H10N2O4 and its molecular weight is 246.22 g/mol. The purity is usually 95%.

2-(5-Hydroxybenzo[d]isoxazol-3-yl)acetic Acid

In Stock

• CAS RN:
• 34173-03-0

• Formula:
• C9H7NO4

• InChI:
• InChI=1S/C9H7NO4/c11-5-1-2-8-6(3-5)7(10-14-8)4-9(12)13/h1-3,11H,4H2,(H,12,13)

• InChIKey:
• HBALLWSUQCOFSN-UHFFFAOYSA-N

• 2-(5-Hydroxybenzo[d]isoxazol-3-yl)acetic Acid is a useful research compound. Its molecular formula is C9H7NO4 and its molecular weight is 193.16 g/mol. The purity is usually 95%.

Propane-1,3-diamine;hydrobromide

In Stock

• CAS RN:
• 18773-03-0

• Formula:
• C3H11BrN2

• InChI:
• InChI=1S/C3H10N2.BrH/c4-2-1-3-5;/h1-5H2;1H

• InChIKey:
• FIEMKOYIAKJSJT-UHFFFAOYSA-N

• Propane-1,3-diamine;hydrobromide, also known as Propane-1,3-diamine;hydrobromide, is a useful research compound. Its molecular formula is C3H11BrN2 and its molecular weight is 155.04 g/mol. The purity is usually 95%.

N-[5-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide

In Stock

• CAS RN:
• 393573-03-0

• Formula:
• C21H23BrN4O2S2

• InChI:
• InChI=1S/C21H23BrN4O2S2/c22-15-1-3-16(4-2-15)23-17(27)11-29-20-26-25-19(30-20)24-18(28)21-8-12-5-13(9-21)7-14(6-12)10-21/h1-4,12-14H,5-11H2,(H,23,27)(H,24,25,28)

• InChIKey:
• FGIBZSIXRFDBSH-UHFFFAOYSA-N

• N-[5-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C21H23BrN4O2S2 and its molecular weight is 507.47. The purity is usually 95%.

2-(3-Bromo-phenyl)-oxazole-4-carbaldehyde

Usually In Stock

• CAS RN:
• 885273-03-0

• Formula:
• C10H6BrNO2

• InChI:
• InChI=1S/C10H6BrNO2/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-6H

• InChIKey:
• ZEOOGBFQVOYRRB-UHFFFAOYSA-N

• 2-(3-Bromo-phenyl)-oxazole-4-carbaldehyde is a useful research compound. Its molecular formula is C10H6BrNO2 and its molecular weight is 252.06 g/mol. The purity is usually 95%.

(Butan-2-yl)[(1-methyl-1H-pyrrol-2-yl)methyl]amine

In Stock

• CAS RN:
• 893573-03-0

• Formula:
• C10H18N2

• InChI:
• InChI=1S/C10H18N2/c1-4-9(2)11-8-10-6-5-7-12(10)3/h5-7,9,11H,4,8H2,1-3H3

• InChIKey:
• OMDPUAFQICCZTB-UHFFFAOYSA-N

• (Butan-2-yl)[(1-methyl-1H-pyrrol-2-yl)methyl]amine is a useful research compound. Its molecular formula is C10H18N2 and its molecular weight is 166.26 g/mol. The purity is usually 95%.

Ethyl (2R,4R)-1-boc-4-methylpyrrolidine-2-carboxylate

In Stock

• CAS RN:
• 165273-03-0

• Formula:
• C13H23NO4

• InChI:
• InChI=1S/C13H23NO4/c1-6-17-11(15)10-7-9(2)8-14(10)12(16)18-13(3,4)5/h9-10H,6-8H2,1-5H3/t9-,10-/m1/s1

• InChIKey:
• NOPQWBHHNZWJOD-NXEZZACHSA-N

• Ethyl (2R,4R)-1-boc-4-methylpyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C13H23NO4 and its molecular weight is 257.33 g/mol. The purity is usually 95%.

(2E)-3-(3,4-Dihydro-2H-chromen-3-yl)acrylic acid

In Stock

• CAS RN:
• 924873-03-0

• Formula:
• C12H12O3

• InChI:
• InChI=1S/C12H12O3/c13-12(14)6-5-9-7-10-3-1-2-4-11(10)15-8-9/h1-6,9H,7-8H2,(H,13,14)/b6-5+

• InChIKey:
• VRORSHSQJGUNNU-AATRIKPKSA-N

• (2E)-3-(3,4-Dihydro-2H-chromen-3-yl)acrylic acid is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.225. The purity is usually 95%.

Sodium 2,2',2''-(1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetate

In Stock

• CAS RN:
• 217973-03-0

• Formula:
• C14H23N4Na3O6

• InChI:
• InChI=1S/C14H26N4O6.3Na/c19-12(20)9-16-3-1-15-2-4-17(10-13(21)22)6-8-18(7-5-16)11-14(23)24;;;/h15H,1-11H2,(H,19,20)(H,21,22)(H,23,24);;;/q;3*+1/p-3

• InChIKey:
• OKHVSTSMWHWVMK-UHFFFAOYSA-K

• Sodium 2,2',2''-(1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetate is a useful research compound. Its molecular formula is C14H23N4Na3O6 and its molecular weight is 412.32 g/mol. The purity is usually 95%.

3'-Bromo-2-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898773-03-0

• Formula:
• C19H20BrNO

• InChI:
• InChI=1S/C19H20BrNO/c20-17-9-6-8-15(13-17)19(22)18-10-3-2-7-16(18)14-21-11-4-1-5-12-21/h2-3,6-10,13H,1,4-5,11-12,14H2

• InChIKey:
• PPYBMWUCGNYYDW-UHFFFAOYSA-N

• 3'-Bromo-2-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H20BrNO and its molecular weight is 358.3 g/mol. The purity is usually 95%.

7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 893973-03-0

• Formula:
• C17H27N5O4

• InChI:
• InChI=1S/C17H27N5O4/c1-11-6-4-5-7-21(11)9-13-18-15-14(22(13)8-12(24)10-23)16(25)20(3)17(26)19(15)2/h11-12,23-24H,4-10H2,1-3H3

• InChIKey:
• XNJAUFDVBCUWDB-UHFFFAOYSA-N

• 7-(2,3-dihydroxypropyl)-1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C17H27N5O4 and its molecular weight is 365.4 g/mol. The purity is usually 95%.

methyl (RS)-2-amino-5-mercaptopentanoate

• CAS RN:
• 144073-03-0

• Formula:
• C6H13NO2S

• Methyl (RS)-2-amino-5-mercaptopentanoate, also known as Methyl (RS)-2-amino-5-mercaptopentanoate, is a useful research compound. Its molecular formula is C6H13NO2S. The purity is usually 95%.

Fmoc-5-amino-2-methoxybenzoic acid

In Stock

• CAS RN:
• 165073-03-0

• Formula:
• C23H19NO5

• InChI:
• InChI=1S/C23H19NO5/c1-28-21-11-10-14(12-19(21)22(25)26)24-23(27)29-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-12,20H,13H2,1H3,(H,24,27)(H,25,26)

• InChIKey:
• PYFSQXIWQGECQQ-UHFFFAOYSA-N

• Fmoc-5-amino-2-methoxybenzoic acid
  
  

2,2-Difluorocyclopropanecarboxylic acid

In Stock

• CAS RN:
• 107873-03-0

• Formula:
• C4H4F2O2

• InChI:
• InChI=1S/C4H4F2O2/c5-4(6)1-2(4)3(7)8/h2H,1H2,(H,7,8)

• InChIKey:
• KMLMOVWSQPHQME-UHFFFAOYSA-N

• 2,2-Difluorocyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C4H4F2O2 and its molecular weight is 122.07 g/mol. The purity is usually 95%.

5-Chloropyridine-2-carbonyl chloride

In Stock

• CAS RN:
• 128073-03-0

• Formula:
• C6H3Cl2NO

• InChI:
• InChI=1S/C6H3Cl2NO/c7-4-1-2-5(6(8)10)9-3-4/h1-3H

• InChIKey:
• JRIASDXJZYOBCA-UHFFFAOYSA-N

• 5-Chloropyridine-2-carbonyl chloride is a useful research compound. Its molecular formula is C6H3Cl2NO and its molecular weight is 176 g/mol. The purity is usually 95%.

1-[2-fluoro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one

In Stock

• CAS RN:
• 1019073-03-0

• Formula:
• C11H9FN2O

• InChI:
• InChI=1S/C11H9FN2O/c1-8(15)11-9(12)4-2-5-10(11)14-7-3-6-13-14/h2-7H,1H3

• InChIKey:
• UYIKTGLFDZSSID-UHFFFAOYSA-N

• 1-[2-fluoro-6-(1H-pyrazol-1-yl)phenyl]ethan-1-one is a useful research compound. Its molecular formula is C11H9FN2O and its molecular weight is 204.204. The purity is usually 95%.

1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide

In Stock

• CAS RN:
• 1103573-03-0

• Formula:
• C9H11F3N4

• InChI:
• InChI=1S/C9H11F3N4/c10-9(11,12)7-6(8(13)14)4-16(15-7)3-5-1-2-5/h4-5H,1-3H2,(H3,13,14)

• InChIKey:
• QRJRDERTGCSOML-UHFFFAOYSA-N

• 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide is a useful research compound. Its molecular formula is C9H11F3N4 and its molecular weight is 232.21 g/mol. The purity is usually 95%.

1-methyl-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide

In Stock

• CAS RN:
• 1797873-03-0

• Formula:
• C15H21N5O4S2

• InChI:
• InChI=1S/C15H21N5O4S2/c1-19-12-15(11-17-19)25(21,22)18-9-13-4-7-20(8-5-13)26(23,24)14-3-2-6-16-10-14/h2-3,6,10-13,18H,4-5,7-9H2,1H3

• InChIKey:
• DROQVIZFOISDQD-UHFFFAOYSA-N

• 1-methyl-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H21N5O4S2 and its molecular weight is 399.48. The purity is usually 95%.

6-(3,5-Dimethylpyrazol-1-yl)-2-[1-[2-(2-fluorophenoxy)propanoyl]piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379973-03-0

• Formula:
• C23H26FN5O3

• InChI:
• InChI=1S/C23H26FN5O3/c1-15-14-16(2)28(25-15)21-8-9-22(30)29(26-21)18-10-12-27(13-11-18)23(31)17(3)32-20-7-5-4-6-19(20)24/h4-9,14,17-18H,10-13H2,1-3H3

• InChIKey:
• WDWDUSZYZHDRIB-UHFFFAOYSA-N

• 6-(3,5-Dimethylpyrazol-1-yl)-2-[1-[2-(2-fluorophenoxy)propanoyl]piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C23H26FN5O3 and its molecular weight is 439.491. The purity is usually 95%.

BDP FL amine

Usually In Stock

• CAS RN:
• 2183473-03-0

• Formula:
• C20H30BClF2N4O

• InChI:
• InChI=1S/C20H29BF2N4O.ClH/c1-15-13-16(2)26-19(15)14-18-8-7-17(27(18)21(26,22)23)9-10-20(28)25-12-6-4-3-5-11-24;/h7-8,13-14H,3-6,9-12,24H2,1-2H3,(H,25,28);1H

• InChIKey:
• YZXOISGBDDZJIU-UHFFFAOYSA-N

• Amino derivative of BDP FL dye, a borondipyrromethene dye for FAM channel. This reagent possesses good aqueous solubility.

2-(4-Methoxyphenoxy)-5-nitropyridine

• CAS RN:
• 28232-34-0; 71973-03-0

• Formula:
• C12H10N2O4

• InChI:
• InChI=1S/C12H10N2O4/c1-17-10-3-5-11(6-4-10)18-12-7-2-9(8-13-12)14(15)16/h2-8H,1H3

• InChIKey:
• RJNPADRCOGUIJU-UHFFFAOYSA-N

• 2-(4-Methoxyphenoxy)-5-nitropyridine is a useful research compound. Its molecular formula is C12H10N2O4 and its molecular weight is 246.222. The purity is usually 95%.

(1R)-2,2-difluorocyclopropane-1-carboxylic acid

• CAS RN:
• 107873-03-0; 1631747-25-5

• Formula:
• C4H4F2O2

• InChI:
• InChI=1S/C4H4F2O2/c5-4(6)1-2(4)3(7)8/h2H,1H2,(H,7,8)/t2-/m1/s1

• InChIKey:
• KMLMOVWSQPHQME-UWTATZPHSA-N

• (1R)-2,2-difluorocyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C4H4F2O2 and its molecular weight is 122.071. The purity is usually 95%.

Ethyl (2R,4R)-1-boc-4-methylpyrrolidine-2-carboxylate

• CAS RN:
• 165273-03-0; 1951424-81-9

• Formula:
• C13H23NO4

• InChI:
• InChI=1S/C13H23NO4/c1-6-17-11(15)10-7-9(2)8-14(10)12(16)18-13(3,4)5/h9-10H,6-8H2,1-5H3/t9-,10-/m1/s1

• InChIKey:
• NOPQWBHHNZWJOD-NXEZZACHSA-N

• Ethyl (2R,4R)-1-boc-4-methylpyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C13H23NO4 and its molecular weight is 257.33. The purity is usually 95%.